N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)naphthalene-2-sulfonamide

• IUPAC Name: N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C20H18N2O3S/c1-22-19-10-8-17(12-16(19)7-11-20(22)23)21-26(24,25)18-9-6-14-4-2-3-5-15(14)13-18/h2-6,8-10,12-13,21H,7,11H2,1H3
• InChI Key: ANLPBDFLKVZHOJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol

Description

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)naphthalene-2-sulfonamide, also known as TQS, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. TQS is a synthetic compound that was first synthesized in the early 2000s and has since been studied extensively for its unique properties.

Scientific Research Applications

Protein Kinase Inhibition

Naphthalenesulfonamides, including derivatives similar to N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)naphthalene-2-sulfonamide, have been studied for their inhibitory effects on various protein kinases. Specifically, isoquinolinesulfonamides have been identified as potent inhibitors of cyclic nucleotide-dependent protein kinase and protein kinase C. These compounds have shown significant inhibition of cAMP-dependent, cGMP-dependent, and Ca2+-phospholipid-dependent protein kinases at concentrations as low as 10^(-6) M. The inhibitory effects are attributed to the direct interaction of the compounds with the active center of the enzyme, rather than with the enzyme activator, indicating potential applications in regulating kinase-related cellular functions (Hidaka et al., 1984).

Clinical Applications of Kinase Inhibitors

Isoquinolinesulfonamide derivatives have been the focus of molecular pharmacology research for over 25 years, contributing significantly to the development of new types of medicines. The study of these compounds has provided insights into the physiological functions of various protein kinases and led to the discovery of novel protein kinase inhibitors. These findings have implications for clinical applications in Japan, suggesting that derivatives of N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)naphthalene-2-sulfonamide could be explored for therapeutic uses (Hidaka et al., 2005).

Asymmetric Synthesis and Catalysis

Research into the synthesis of sulfoximine-derived P,N ligands and their applications in asymmetric quinoline hydrogenations has demonstrated the utility of naphthalene-bridged sulfoximine ligands. These compounds have been used successfully in the enantioselective hydrogenation of quinoline derivatives, achieving enantioselectivities up to 92% ee. This suggests potential applications in the field of asymmetric synthesis and catalysis, highlighting the versatility of naphthalene and tetrahydroquinoline derivatives in organic synthesis (Lu & Bolm, 2008).